1-(4-chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid

• Molecular Formula: C16H18ClNO3
• Molecular Weight: 307.77 g/mol
• IUPAC Name: 1-(4-chlorobenzoyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
• InChI: InChI=1S/C16H18ClNO3/c17-12-7-5-10(6-8-12)15(19)18-13-4-2-1-3-11(13)9-14(18)16(20)21/h5-8,11,13-14H,1-4,9H2,(H,20,21)
• InChI Key: CGFIVURAFDUSHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)CC(N2C(=O)C3=CC=C(C=C3)Cl)C(=O)O

Description

1-(4-Chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid is a bicyclic compound featuring an octahydroindole core (a saturated eight-membered ring system) substituted with a 4-chlorobenzoyl group at position 1 and a carboxylic acid moiety at position 2. Its molecular formula is inferred as C₁₆H₁₈ClNO₃, combining the octahydroindole backbone (C₈H₁₃N), 4-chlorobenzoyl (C₇H₄ClO), and carboxylic acid (CO₂H).

Preparation Methods

The synthesis of 1-(4-chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid involves several steps. One common method includes the acylation of an indole derivative with 4-chlorobenzoyl chloride. The reaction typically takes place in the presence of a base such as pyridine or triethylamine, which acts as a catalyst. The reaction conditions often involve refluxing the mixture in an organic solvent like dichloromethane or chloroform .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

1-(4-chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: The chlorobenzoyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like amines or thiols.

Common reagents and conditions used in these reactions include organic solvents, varying temperatures, and specific catalysts to drive the reactions to completion. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

1-(4-chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including inflammatory conditions and cancer.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

1-(4-Chlorobenzyl)-1H-indole-2-carboxylic Acid (CID 22310899)

• Molecular Formula: C₁₆H₁₂ClNO₂ .
• Key Differences: Substituent: A 4-chlorobenzyl group replaces the 4-chlorobenzoyl group. Saturation: The indole ring is unsaturated, unlike the octahydroindole core.
• Applications : Used as a research chemical, though pharmacological data are sparse.

1-[(4-Hydroxyphenyl)carbonyl]-octahydro-1H-indole-2-carboxylic Acid

• Molecular Formula: C₁₆H₁₉NO₄ .
• Key Differences :
  • Substituent : A 4-hydroxyphenylcarbonyl group replaces the 4-chlorobenzoyl group.
  • Polarity : The hydroxyl group enhances hydrophilicity, contrasting with the chloro substituent’s electron-withdrawing and hydrophobic effects .
• Implications : Increased polarity may improve aqueous solubility but reduce membrane permeability.

Indomethacin (1-(4-Chlorobenzoyl)-5-methoxy-2-methylindole-3-acetic Acid)

• Molecular Formula: C₁₉H₁₆ClNO₄ .
• Key Differences :
  • Core Structure : Indomethacin has an unsaturated indole ring with methoxy (5-position) and methyl (2-position) groups.
  • Functional Group : An acetic acid side chain at position 3 instead of a carboxylic acid at position 2.
• Pharmacological Profile: A nonsteroidal anti-inflammatory drug (NSAID) targeting cyclooxygenase (COX) enzymes. The target compound’s octahydroindole core may confer greater metabolic stability but reduced COX affinity .

Physicochemical and Pharmacological Data

Compound	Molecular Formula	Substituents	LogP (Predicted)	Solubility (mg/mL)	Bioactivity Summary
1-(4-Chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid	C₁₆H₁₈ClNO₃	4-Cl-benzoyl, octahydro	~3.2	<0.1 (Water)	Unknown; structural analog of NSAIDs
1-(4-Chlorobenzyl)-1H-indole-2-carboxylic acid	C₁₆H₁₂ClNO₂	4-Cl-benzyl	~2.8	0.5 (DMSO)	Research chemical; no reported targets
Indomethacin	C₁₉H₁₆ClNO₄	4-Cl-benzoyl, 5-OMe, 2-Me	~4.1	0.03 (Water)	COX-1/2 inhibitor; anti-inflammatory

Research and Commercial Considerations

• Potential Applications: Structural similarities to indomethacin suggest possible anti-inflammatory or analgesic properties, but empirical studies are needed.

Biological Activity

1-(4-Chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications, supported by recent research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C16H18ClNO3
• Molecular Weight : 307.77 g/mol
• CAS Number : 2173637-64-2

This compound features an octahydroindole moiety with a chlorobenzoyl substituent, which is believed to enhance its biological activity.

Antimicrobial Activity

Recent studies indicate that 1-(4-chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid exhibits notable antimicrobial properties. It has been tested against various bacterial strains, showing effective inhibition of growth, particularly against Gram-positive bacteria.

Antiviral Activity

The compound has demonstrated potential as an antiviral agent. Research indicates that it can inhibit the strand transfer of HIV-1 integrase, which is crucial for viral replication. In a study evaluating related indole derivatives, compounds showed IC50 values ranging from 12.41 to 47.44 μM against integrase, with further optimizations leading to improved efficacy (IC50 as low as 0.13 μM) .

Anticancer Properties

The indole scaffold is known for its anticancer properties. Preliminary data suggest that derivatives of 1-(4-chlorobenzoyl)-octahydro-1H-indole-2-carboxylic acid may induce apoptosis in cancer cell lines, although specific studies on this compound are still limited.

Target Interaction

Indole derivatives typically interact with multiple biological targets due to their ability to bind with high affinity to various receptors. The mechanism of action for this compound involves:

• Integrase Inhibition : The compound's binding to HIV-1 integrase prevents the necessary strand transfer for viral replication.
• Cell Signaling Pathway Modulation : Indole derivatives can influence cellular signaling pathways, impacting gene expression and cellular metabolism .

Case Studies and Research Findings

Study	Findings
Study on Antiviral Activity	Demonstrated effective inhibition of HIV-1 integrase with IC50 values indicating strong potential for further drug development .
Antimicrobial Testing	Showed significant antibacterial activity against Gram-positive bacteria, suggesting its utility as an antimicrobial agent .
Apoptosis Induction	Preliminary findings indicate potential anticancer activity through apoptosis in specific cancer cell lines (further research needed) .